Cas no 2034389-97-2 (4-((1-(2-fluorobenzoyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one)

• Product Name: 4-((1-(2-fluorobenzoyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one
• CAS No: 2034389-97-2
• MF: C₁₉H₂₁FN₂O₃
• MW: 344.380048513412
• CID: 5376790
• PubChem ID: 86265647
• Update Time: 2025-06-13

4-((1-(2-fluorobenzoyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-((1-(2-fluorobenzoyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one
• AKOS024571927
• 2034389-97-2
• F6474-0020
• 4-{[1-(2-fluorobenzoyl)piperidin-4-yl]oxy}-1,6-dimethyl-1,2-dihydropyridin-2-one
• 4-[1-(2-fluorobenzoyl)piperidin-4-yl]oxy-1,6-dimethylpyridin-2-one

• Inchi： 1S/C19H21FN2O3/c1-13-11-15(12-18(23)21(13)2)25-14-7-9-22(10-8-14)19(24)16-5-3-4-6-17(16)20/h3-6,11-12,14H,7-10H2,1-2H3
• InChI Key： IIALMRQKJIBHPX-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(N1CCC(CC1)OC1=CC(N(C)C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 344.15362070g/mol
• Monoisotopic Mass: 344.15362070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 4-((1-(2-fluorobenzoyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one

Professional Introduction to Compound with CAS No. 2034389-97-2 and Product Name: 4-((1-(2-fluorobenzoyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one

The compound identified by the CAS number 2034389-97-2 and the product name 4-((1-(2-fluorobenzoyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups that contribute to its unique chemical properties and biological activities.

At the core of this compound's structure is a pyridin-2(1H)-one moiety, which is a heterocyclic ring system containing a ketone group. This particular scaffold is well-documented for its role in various pharmacological contexts, including anti-inflammatory, antiviral, and anticancer agents. The presence of a dimethylpyridin-2(1H)-one group enhances the compound's lipophilicity, making it more soluble in lipids and thus potentially improving its bioavailability across biological membranes.

One of the most striking features of this compound is the incorporation of a 2-fluorobenzoyl group. Fluorine atoms are frequently introduced into pharmaceutical compounds due to their ability to modulate metabolic pathways and enhance binding affinity to biological targets. In this context, the 2-fluorobenzoyl moiety likely contributes to the compound's stability and interactions with biological receptors, potentially improving its efficacy.

The piperidin-4-yl group is another critical component of this molecule. Piperidine derivatives are widely used in drug development due to their favorable pharmacokinetic properties and their ability to occupy specific binding pockets in target proteins. The position of the piperidine ring at the 4-position suggests that it may interact with certain residues in a target protein, thereby modulating its activity.

The oxy group connecting the piperidinyl moiety to the pyridinone ring introduces a hydroxyl functionality, which can participate in hydrogen bonding interactions. This feature could be particularly important for binding to polar regions of biological targets, enhancing the compound's overall affinity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activities of such compounds with greater accuracy. Molecular docking studies have suggested that this compound may interact with enzymes and receptors involved in inflammatory pathways. Specifically, it has been hypothesized that it could inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins—mediators of inflammation.

In vitro studies have also indicated that this compound exhibits potential antiviral properties. The structural features of the molecule, particularly the fluorobenzoyl and pyridinone groups, may interfere with viral replication mechanisms by inhibiting essential viral enzymes or disrupting viral-protein interactions. These findings are particularly relevant in light of recent global health challenges where novel antiviral agents are urgently needed.

Furthermore, preliminary pharmacokinetic studies suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The presence of lipophilic groups such as the dimethylpyridinone moiety enhances its ability to cross cell membranes, while the fluorine atom may slow down metabolic degradation pathways. These characteristics make it a promising candidate for further development into a therapeutic agent.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct key functional groups efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been crucial for characterizing intermediates and final products.

One notable aspect of working with this compound is its solubility profile. Due to its relatively polar nature, it may require specialized solvents or co-solvents for formulation into pharmaceutical preparations. Researchers have explored various strategies to improve its solubility while maintaining stability, including the use of cyclodextrins or other solubilizing agents.

From a regulatory perspective, compounds like this one must undergo rigorous testing before they can be approved for clinical use. Preclinical studies involving cell cultures and animal models are essential to evaluate their safety and efficacy profiles thoroughly. These studies provide critical data on dosing regimens, potential side effects, and long-term effects on different biological systems.

The integration of machine learning algorithms into drug discovery has significantly accelerated the process of identifying promising candidates like this one. By analyzing vast datasets containing structural information and biological activities, computational models can predict how different modifications will affect a molecule's properties. This approach has already been instrumental in optimizing lead compounds for clinical trials.

In conclusion,4-((1-(2-fluorobenzoyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one (CAS No. 2034389-97-2) represents a compelling example of how structural innovation can lead to novel therapeutics with significant potential benefits for human health care solutions across multiple therapeutic areas including inflammation management,antiviral treatments,and beyond.